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molecular formula C12H18N2 B1416854 3-Methyl-4-(1-piperidinyl)aniline CAS No. 85984-37-8

3-Methyl-4-(1-piperidinyl)aniline

Cat. No. B1416854
CAS RN: 85984-37-8
M. Wt: 190.28 g/mol
InChI Key: STKBMPIDGFXBIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08921514B2

Procedure details

To a solution of 1-(2-methyl-4-nitrophenyl)piperidine (6.75 g, 30.6 mmol) in ethyl acetate (50 mL) was added 10% palladium on carbon (0.033 g, 0.306 mmol) and the mixture hydrogenated (hydrogen balloon) at room temperature for 20 hours. The mixture was then filtered through diatomaceous earth and washed with ethyl acetate; the filtrate was then concentrated to afford 5.5 g (94%) of the title compound. MS (ESI) m/z 191 (M+H)+.
Name
1-(2-methyl-4-nitrophenyl)piperidine
Quantity
6.75 g
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step One
Name
palladium on carbon
Quantity
0.033 g
Type
catalyst
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
94%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[C:6]([N+:8]([O-])=O)[CH:5]=[CH:4][C:3]=1[N:11]1[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1.[H][H]>C(OCC)(=O)C.[Pd]>[CH3:1][C:2]1[CH:7]=[C:6]([CH:5]=[CH:4][C:3]=1[N:11]1[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1)[NH2:8]

Inputs

Step One
Name
1-(2-methyl-4-nitrophenyl)piperidine
Quantity
6.75 g
Type
reactant
Smiles
CC1=C(C=CC(=C1)[N+](=O)[O-])N1CCCCC1
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
palladium on carbon
Quantity
0.033 g
Type
catalyst
Smiles
[Pd]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was then filtered through diatomaceous earth
WASH
Type
WASH
Details
washed with ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was then concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
CC=1C=C(N)C=CC1N1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 5.5 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 94.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.